Cas no 1803836-35-2 (5-Methoxy-2-methylpyridine-4-acetonitrile)

• Product Name: 5-Methoxy-2-methylpyridine-4-acetonitrile
• CAS No: 1803836-35-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4908072
• Update Time: 2025-07-18

5-Methoxy-2-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-5-8(3-4-10)9(12-2)6-11-7/h5-6H,3H2,1-2H3
• InChI Key： XPEVQFOMQAITPW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9

Additional information on 5-Methoxy-2-methylpyridine-4-acetonitrile

Introduction to 5-Methoxy-2-methylpyridine-4-acetonitrile (CAS No. 1803836-35-2)

5-Methoxy-2-methylpyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1803836-35-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine family, which is renowned for its diverse applications in medicinal chemistry due to its versatile structural framework. The presence of both a methoxy group and an acetonitrile substituent in its molecular structure imparts unique reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structural features of 5-Methoxy-2-methylpyridine-4-acetonitrile include a pyridine ring substituted at the 5-position with a methoxy group (–OCH₃) and at the 2-position with a methyl group (–CH₃). Additionally, the 4-position of the pyridine ring is functionalized with an acetonitrile group (–CN). This specific arrangement of functional groups enhances its utility in synthetic pathways, particularly in the development of pharmacologically active compounds.

In recent years, there has been growing interest in 5-Methoxy-2-methylpyridine-4-acetonitrile due to its role as a precursor in the synthesis of various bioactive molecules. The pyridine core is a common scaffold in many drugs, including antiviral, antibacterial, and anticancer agents. The methoxy and acetonitrile substituents provide points for further chemical modification, allowing chemists to tailor the properties of the final product to meet specific pharmacological requirements.

One of the most compelling aspects of 5-Methoxy-2-methylpyridine-4-acetonitrile is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of 5-Methoxy-2-methylpyridine-4-acetonitrile, researchers can develop inhibitors that selectively target specific kinases, thereby disrupting aberrant signaling pathways. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against several kinases, highlighting its potential as a lead compound in drug discovery.

Another area where 5-Methoxy-2-methylpyridine-4-acetonitrile has shown promise is in the development of antiviral agents. The pyridine ring's ability to interact with biological targets makes it an ideal candidate for designing molecules that can interfere with viral replication. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting viral proteases and polymerases. These inhibitors can block key steps in the viral life cycle, thereby reducing viral load and mitigating disease symptoms.

The synthesis of 5-Methoxy-2-methylpyridine-4-acetonitrile typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. The introduction of the methoxy group can be achieved through nucleophilic aromatic substitution or direct methylation techniques, while the acetonitrile group is commonly incorporated via cyanation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

The chemical properties of 5-Methoxy-2-methylpyridine-4-acetonitrile make it a versatile intermediate for further functionalization. The acetonitrile group, for example, can be converted into other functional groups such as carboxylic acids or amides through hydrolysis or reaction with Grignard reagents. Similarly, the methyl and methoxy groups provide opportunities for alkylation or etherification reactions. These transformations allow chemists to explore a wide range of molecular architectures, opening up numerous possibilities for drug discovery and material science applications.

In conclusion, 5-Methoxy-2-methylpyridine-4-acetonitrile (CAS No. 1803836-35-2) is a highly valuable compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and industrial chemistry is likely to grow even further.